Cas no 96548-04-8 (3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione)

3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione structure
96548-04-8 structure
Product name:3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione
CAS No:96548-04-8
MF:C24H26N6O2S
MW:462.567243099213
CID:1990379
PubChem ID:57105

3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione Chemical and Physical Properties

Names and Identifiers

    • 3-{[4-(4-methylphenyl)piperazin-1-yl]methyl}-5-{[(2-methylquinazolin-4-yl)oxy]methyl}-1,3,4-oxadiazole-2(3H)-thione
    • 3-[[4-(4-methylphenyl)piperazin-1-yl]methyl]-5-[(2-methylquinazolin-4-yl)oxymethyl]-1,3,4-oxadiazole-2-thione
    • BRN 5671625
    • 1,3,4-Oxadiazole-2(3H)-thione, 3-((4-(4-methylphenyl)-1-piperazinyl)methyl)-5-(((2-methyl-4-quinazolinyl)oxy)methyl)-
    • DTXCID20164810
    • 96548-04-8
    • DTXSID70242319
    • Inchi: InChI=1S/C24H26N6O2S/c1-17-7-9-19(10-8-17)29-13-11-28(12-14-29)16-30-24(33)32-22(27-30)15-31-23-20-5-3-4-6-21(20)25-18(2)26-23/h3-10H,11-16H2,1-2H3
    • InChI Key: RPGOUJJGWZGFLF-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)N2CCN(CC2)CN3C(=S)OC(=N3)COC4=NC(=NC5=CC=CC=C54)C

Computed Properties

  • Exact Mass: 462.183795
  • Monoisotopic Mass: 462.183795
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 6
  • Complexity: 707
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.4
  • XLogP3: 4.7

Experimental Properties

  • Density: 1.35
  • Boiling Point: 576.7°C at 760 mmHg
  • Flash Point: 302.6°C
  • Refractive Index: 1.691

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